Cas no 1324-77-2 (Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-)

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]- structure
1324-77-2 structure
Product Name:Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
CAS No:1324-77-2
MF:C37H29N3O6S2
MW:675.772666692734
CID:160529
PubChem ID:135764619
Update Time:2025-04-19

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
    • [[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulphophenyl)amino]phenyl]methyl]phenyl]amino]benzenesulphonic acid
    • Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]...
    • 2-{[(1E,4E)-4-([4-(phenylamino)phenyl]{4-[(2-sulfophenyl)amino]phenyl}methylidene)cyclohexa-2,5-dien-1-ylidene]amino}benzenesulfonic acid
    • 42770:1
    • Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfonphenyl)amino]phenyl]methyl]phenyl]amino]-
    • C.I.Pigment Blue 18
    • P.B.18
    • Reflex Blue
    • DTXSID4061672
    • 1324-77-2
    • ((4-((4-(Phenylimino)-2,5-cyclohexadien-1-ylidene)(4-((sulphophenyl)amino)phenyl)methyl)phenyl)amino)benzenesulphonic acid
    • Benzenesulfonic acid, [[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
    • EINECS 215-386-8
    • NS00045424
    • Benzenesulfonic acid, ((4-((4-(phenylimino)-2,5-cyclohexadien-1-ylidene)(4-((sulfophenyl)amino)phenyl)methyl)phenyl)amino)-
    • 2-[4-[(4-phenyliminocyclohexa-2,5-dien-1-ylidene)-[4-(2-sulfoanilino)phenyl]methyl]anilino]benzenesulfonic acid
    • Inchi: 1S/C37H29N3O6S2/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46/h1-25,39-40H,(H,41,42,43)(H,44,45,46)
    • InChI Key: IZHYQFNFRVPCBD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1NC1C=CC(=CC=1)C(=C1C=CC(C=C1)=NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O |c:23,t:16|

Computed Properties

  • Exact Mass: 675.14997
  • Monoisotopic Mass: 675.15
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 9
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 162A^2
  • XLogP3: 8.1

Experimental Properties

  • Density: 1.33
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.667
  • PSA: 145.16

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]- Related Literature

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